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CAS No.: 13160-56-0

Cat. No.: B15045358

Get Quote

An In-depth Technical Guide to 4'-Hydroxy-4-nitrobenzanilide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4'-Hydroxy-4-nitrobenzanilide, a

nitro-containing aromatic amide. While specific data for this compound is not extensively

documented in major chemical databases, this guide synthesizes available information on its

structural analogue, N-(4-Hydroxyphenyl)-4-nitrobenzamide, and related isomers to present

a detailed profile. This document covers its molecular structure, physicochemical properties, a

probable synthesis protocol, potential applications, and safety considerations. The information

herein is intended to serve as a foundational resource for researchers and professionals in

organic synthesis, materials science, and drug discovery.
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4'-Hydroxy-4-nitrobenzanilide is a derivative of benzanilide, characterized by a hydroxyl group

at the 4' position and a nitro group at the 4 position of the phenyl rings.

Molecular Formula and Weight
Based on its structure, the molecular formula and weight have been determined.

Molecular Formula: C₁₃H₁₀N₂O₄

Molecular Weight: 258.23 g/mol [1]

Property Value Source

Molecular Formula C₁₃H₁₀N₂O₄
Inferred from structure;

supported by isomer data[1]

Molecular Weight 258.23 g/mol
Inferred from structure;

supported by isomer data[1]

IUPAC Name
N-(4-hydroxyphenyl)-4-

nitrobenzamide
[2]
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Caption: Synthesis of 4'-Hydroxy-4-nitrobenzanilide.

Step-by-Step Methodology
The following protocol is based on a reported synthesis:[2]
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Reaction Setup: In a three-necked, round-bottomed flask equipped with a condenser,

nitrogen inlet, and magnetic stirrer, dissolve 4-aminophenol (1 equivalent) in dry

dichloromethane.

Base Addition: Add triethylamine (1 equivalent) to the reaction mixture. A few drops of N,N-

dimethylformamide (DMF) can be added as a catalyst.

Cooling: Cool the mixture to 0-5 °C using an ice bath with continuous stirring for 30-45

minutes.

Acylation: Dissolve 4-nitrobenzoyl chloride (1 equivalent) in dry dichloromethane and add it

dropwise to the cooled reaction mixture.

Reflux: After the addition is complete, allow the reaction mixture to warm to room

temperature and then reflux for approximately 45 minutes.

Work-up: Cool the flask to room temperature and pour the contents into water. Let it stand for

24 hours to allow for precipitation.

Purification: Filter the resulting precipitate. Wash the solid with hot water, followed by a 5%

sodium hydroxide solution, and finally with hot water again. Dry the purified product under a

vacuum. The crude product can be recrystallized from an ethanol and dichloromethane

mixture.

Potential Applications and Research Interest
While specific applications for 4'-Hydroxy-4-nitrobenzanilide are not widely documented, its

chemical structure suggests several areas of potential utility for researchers.

Polymer Science
Aromatic amides containing polar groups are known to enhance the properties of polymers.

Related benzanilide structures are used to improve the solubility and thermal stability of high-

performance polymers like polyimides.[2] The hydroxyl and nitro groups in 4'-Hydroxy-4-

nitrobenzanilide could be leveraged to modify polymer backbones, potentially enhancing

properties such as:
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Solubility: The polar functional groups may increase solubility in a wider range of organic

solvents.

Thermal Stability: The rigid aromatic structure can contribute to a higher glass transition

temperature and improved thermal stability.

Adhesion: The hydrogen-bonding capabilities of the hydroxyl and amide groups could

improve adhesion to various substrates.

Pharmaceutical and Medicinal Chemistry
The nitroaromatic and phenolic moieties are present in a variety of bioactive molecules.

Nitroaromatic compounds have been investigated for a range of therapeutic applications,

including as antibacterial and anticancer agents.[3] The benzanilide scaffold is also a common

feature in many pharmaceutical compounds. Therefore, 4'-Hydroxy-4-nitrobenzanilide could

serve as a valuable intermediate or a starting point for the synthesis of novel drug candidates.

Precursor for Dyes and Pigments
The chromophoric nitro group and the auxochromic hydroxyl group make this molecule a

potential precursor for the synthesis of azo dyes and other colorants. The amide linkage

provides stability, which is a desirable characteristic for pigments.

Safety and Handling
Specific safety data for 4'-Hydroxy-4-nitrobenzanilide is not readily available. Therefore,

precautions should be based on the data for structurally similar compounds, such as 2'-

Hydroxy-4'-nitrobenzanilide and other nitroaromatic compounds.
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Hazard Category Precautionary Measures Reference

Eye Irritation

Causes serious eye irritation.

Wear protective eyeglasses or

chemical safety goggles.

[1]

Skin Irritation

May cause skin irritation.

Handle with gloves and wash

skin thoroughly after handling.

Inhalation

May cause respiratory

irritation. Avoid breathing dust

and use in a well-ventilated

area.

Ingestion

Do not ingest. If swallowed,

seek immediate medical

assistance.

[4]

First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Storage and Disposal
Storage: Store in a well-ventilated place. Keep the container tightly closed and in a dry, cool

environment.[4]
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Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.

Conclusion
4'-Hydroxy-4-nitrobenzanilide is a compound with significant potential in materials science and

medicinal chemistry. While comprehensive data is still emerging, this guide provides a

foundational understanding of its properties, synthesis, and safe handling based on available

information for structurally related molecules. Further research into this compound is warranted

to fully explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15045358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

